5-Methoxy-2-methyl-2,3,4,7-tetrahydro-1-benzofuran

• CAS No.: 13391-33-8
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 5-methoxy-2-methyl-2,3,4,7-tetrahydro-1-benzofuran
• InChI: InChI=1S/C10H14O2/c1-7-5-8-6-9(11-2)3-4-10(8)12-7/h3,7H,4-6H2,1-2H3
• InChI Key: FZPVNAGBBKWXPC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)CC=C(C2)OC

Description

5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran is a chemical compound with the molecular formula C10H14O2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the use of 2-methyl-3,4-dihydroxybenzaldehyde as a starting material, which undergoes cyclization in the presence of methanol and an acid catalyst to form the desired compound .

Industrial Production Methods

Industrial production of 5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound efficiently .

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the benzofuran ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized benzofuran derivatives .

Scientific Research Applications

5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and the type of activity being studied .

Comparison with Similar Compounds

Similar Compounds

2-Methylbenzofuran: Lacks the methoxy group, resulting in different chemical and biological properties.

5-Methoxybenzofuran: Lacks the methyl group, which can affect its reactivity and biological activity.

2,3-Dihydrobenzofuran: A more saturated derivative with different chemical behavior.

Uniqueness

5-Methoxy-2-methyl-2,3,4,7-tetrahydrobenzofuran is unique due to the presence of both methoxy and methyl groups, which confer specific chemical reactivity and potential biological activities. These structural features make it a valuable compound for research and industrial applications .